Cas no 514217-70-0 ( )

• Product Name: &nbsp
• CAS No: 514217-70-0
• MF: C₅H₄BrClN₂O
• MW: 223.455059051514
• CID: 935313
• PubChem ID: 5235354
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMO-PYRAZOL-1-YL)-2-CHLORO-ETHANONE
• 1-(4-Bromopyrazol-1-yl)-2-chloroethanone
• 1H-Pyrazole, 4-bromo-1-(chloroacetyl)- (9CI)
• 514217-70-0
• CS-0363613
• DB-279478
• 1-(4-bromo-1H-pyrazol-1-yl)-2-chloroethan-1-one
• 1H-Pyrazole,4-bromo-1-(chloroacetyl)-(9ci)
• 1-(4-bromo-1H-pyrazol-1-yl)-2-chloroethanone
• MFCD03419415
• 1H-PYRAZOLE, 4-BROMO-1-(CHLOROACETYL)-
• 1-(4-BROMO-1H-PYRAZOL-1-YL)-2-CHLORO-1-ETHANONE
• STK315546
• AKOS000311443
•  

• MDL： MFCD03419415
• Inchi： 1S/C5H4BrClN2O/c6-4-2-8-9(3-4)5(10)1-7/h2-3H,1H2
• InChI Key： XJOFZWMQFCNCHY-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C(CCl)=O)C=1

Computed Properties

• Exact Mass: 221.91955g/mol
• Monoisotopic Mass: 221.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų